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Introduction

Piperonyl acetate, a synthetic flavoring and fragrance ingredient, is characterized by its sweet,
floral, and fruity aroma. It is utilized in a variety of consumer products, ranging from baked
goods and chewing gum to perfumes and lotions. This technical guide provides an in-depth
overview of the current regulatory status of piperonyl acetate in the food and cosmetics
industries, supported by toxicological data and safety assessments from leading international
regulatory and scientific bodies.

Regulatory Status in Food

Piperonyl acetate is widely recognized as a safe flavoring agent by major international
regulatory authorities. Its use is primarily governed by the U.S. Food and Drug Administration
(FDA) and the Joint FAO/WHO Expert Committee on Food Additives (JECFA).

In the United States, Piperonyl acetate is listed as a synthetic flavoring substance and
adjuvant under 21 CFR 172.515.[1][2][3][4] This regulation permits its use in food in the
minimum quantity required to produce its intended effect and in accordance with good
manufacturing practice. Furthermore, the Flavor and Extract Manufacturers Association
(FEMA) has designated Piperonyl acetate as Generally Recognized as Safe (GRAS),
assigning it FEMA number 2912.[5][6] While specific average maximum use levels in various
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food categories are maintained by FEMA, this detailed information is typically available upon
request from the association.[5][6]

Globally, JECFA has evaluated Piperonyl acetate and concluded that there are "no safety
concern at current levels of intake when used as a flavouring agent."[7] This evaluation is
based on a review of available toxicological data.

Table 1: Regulatory Status of Piperonyl Acetate in Food

Regulatory Body/Status Identifier/Regulation Conclusion/Status

Approved as a synthetic
U.S. FDA 21 CFR 172.515 flavoring substance and
adjuvant.[1][2][3][4]

Generally Recognized as Safe.

[5][6]

FEMA GRAS No. 2912

No safety concern at current
JECFA JECFA No. 894 levels of intake when used as

a flavouring agent.[7]

Regulatory Status in Cosmetics

In the cosmetics industry, Piperonyl acetate is primarily used as a fragrance ingredient in a
wide array of personal care products. The safety of fragrance ingredients is overseen by the
International Fragrance Association (IFRA) in conjunction with the Research Institute for
Fragrance Materials (RIFM).

RIFM conducts comprehensive safety assessments of fragrance ingredients. A recent 2024
RIFM safety assessment of Piperonyl acetate concluded that it is safe for its intended use in
cosmetic products under current practices.[8][9][10][11] This assessment considers various
toxicological endpoints, including genotoxicity, repeated dose toxicity, and skin sensitization.

IFRA establishes standards for the safe use of fragrance ingredients, which may include
restrictions on the concentration of a substance in different product categories.[7][12] These
standards are based on the findings of the RIFM safety assessments and a quantitative risk
assessment (QRA) approach. While Piperonyl acetate is included in the IFRA Transparency
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List, a publicly available, comprehensive list of specific concentration limits for Piperonyl
acetate across all IFRA categories was not identified in the conducted research. An IFRA
Conformity Certificate for a fragrance compound containing a different substance, Benzyl
Acetate, indicates that such documents specify the maximum allowable concentration in each
of the 12 IFRA product categories.[13] It is the responsibility of the fragrance compound
manufacturer to ensure compliance with these standards.

In the European Union, cosmetic ingredients are regulated under the Cosmetics Regulation
(EC) No 1223/2009. The Scientific Committee on Consumer Safety (SCCS) is responsible for
providing opinions on the safety of cosmetic ingredients. As of the time of this review, no
specific opinion on Piperonyl acetate by the SCCS was found.[12][14][15] However, the SCCS
has issued opinions on fragrance allergens, and it is noteworthy that Piperonyl acetate is not
listed as a known fragrance allergen requiring labeling under current EU regulations.[16] The
Cosmetic Ingredient Review (CIR), which assesses the safety of ingredients used in cosmetics
in the U.S., has not issued a specific report on Piperonyl acetate.[17][18]

Table 2: Regulatory and Safety Status of Piperonyl Acetate in Cosmetics

Organization/Status Role/Conclusion

Conducts safety assessments; a 2024
RIFM assessment concluded Piperonyl acetate is safe
for use in cosmetics.[8][9][10][11]

Sets standards for the safe use of fragrance

IFRA

ingredients based on RIFM assessments.
SCCS (EU) No specific opinion on Piperonyl acetate was

identified.[12][14][15]

No specific report on Piperonyl acetate was
CIR (U.S)

identified.[17][18]

Toxicological Data Summary

The safety of Piperonyl acetate has been evaluated through a series of toxicological studies,
primarily summarized in the RIFM safety assessment.
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Table 3: Summary of Key Toxicological Endpoints for Piperonyl Acetate

Endpoint

Study Type/Method

Result

Reference

Genotoxicity

Bacterial Reverse
Mutation Assay (Ames
Test) - Salmonella
typhimurium strains
TA98, TA100, TA1535,
and TA1537, with and
without S9 metabolic

activation.

Negative for

mutagenicity.

Mortelmans et al.,
1986[8][9][19]

Clastogenicity

In vitro Chromosome
Aberration Assay
(Read-across from
Piperonal) - Chinese
Hamster Ovary (CHO)

cells.

Non-clastogenic.

RIFM, 1988 (as cited
in RIFM, 2024)[8]

Repeated Dose

Toxicity

Not specified in detail
in the reviewed

literature.

NOAEL = 300
mg/kg/day.

ECHA, 2013 (as cited
in RIFM, 2024)[8]

Skin Sensitization

Not specified in detail
in the reviewed

literature.

Not expected to be a
skin sensitizer under

current use levels.

RIFM, 2024[8]

Experimental Protocols

Detailed experimental protocols for the specific studies on Piperonyl acetate are not fully

available in the public domain. However, the studies referenced adhere to internationally

recognized guidelines, such as those established by the Organisation for Economic Co-

operation and Development (OECD).

Genotoxicity: Bacterial Reverse Mutation Assay (Ames

Test)
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The study conducted by Mortelmans et al. (1986) followed a preincubation modification of the
Salmonella/mammalian microsome assay.[8][19]

o Test System:Salmonella typhimurium strains TA98, TA100, TA1535, and TA1537.

e Method: The assay was performed with and without metabolic activation using S-9 fractions
from the livers of Aroclor-induced rats and hamsters.[19] Piperonyl acetate was tested at
concentrations up to 3333 u g/plate .[8]

e Endpoint: The number of revertant colonies was counted to assess the mutagenic potential.
A significant increase in the number of revertant colonies compared to the control would
indicate a positive result.

Signaling Pathways and Metabolism

There is limited specific information available in the reviewed literature regarding the interaction
of Piperonyl acetate with mammalian cellular signaling pathways.

The metabolism of the structurally related compound, piperonyl butoxide, has been studied in
rats. It undergoes metabolism at the methylenedioxy ring and the side-chain, leading to the
formation of various alcohols and acids that are then excreted.[3] It is plausible that Piperonyl
acetate undergoes hydrolysis to piperonyl alcohol and acetic acid, which are then further
metabolized. The RIFM safety assessment mentions that piperonyl acetate is expected to
hydrolyze to piperonyl alcohol and acetic acid.[8] General mammalian metabolism of acetate
involves its conversion to acetyl-CoA, a central molecule in cellular metabolism, which can then
enter the tricarboxylic acid (TCA) cycle for energy production or be utilized in anabolic
pathways.[20][21][22]

Safety Assessment Workflow

The safety of fragrance ingredients like Piperonyl acetate is determined through a rigorous,
multi-step process by RIFM. This workflow integrates existing data, computational modeling,
and, when necessary, new in vitro and in vivo testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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